Cas no 1206200-20-5 (8-(Trifluoromethyl)pyrrolo[1,2-a]quinoxaline)

• Product Name: 8-(Trifluoromethyl)pyrrolo[1,2-a]quinoxaline
• CAS No: 1206200-20-5
• MF: C₁₂H₇F₃N₂
• MW: 236.192592859268
• CID: 2624748
• PubChem ID: 46176809
• Update Time: 2025-05-27

8-(Trifluoromethyl)pyrrolo[1,2-a]quinoxaline Chemical and Physical Properties

Names and Identifiers

• DTXSID60673012
• CEWKSDKGXAAHOJ-UHFFFAOYSA-N
• 1206200-20-5
• 8-(trifluoromethyl)pyrrolo[1,2-a]quinoxaline
• 8-(TRIFLUOROMETHYL)H-PYRROLO[1,2-A]QUINOXALINE
• 8-(Trifluoromethyl)pyrrolo[1,2-a]quinoxaline

• MDL： MFCD16251046
• Inchi： 1S/C12H7F3N2/c13-12(14,15)8-3-4-10-11(6-8)17-5-1-2-9(17)7-16-10/h1-7H
• InChI Key： CEWKSDKGXAAHOJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)N1C=CC=C1C=N2)(F)F

Computed Properties

• Exact Mass: 236.05613272Da
• Monoisotopic Mass: 236.05613272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.3Ų

Additional information on 8-(Trifluoromethyl)pyrrolo[1,2-a]quinoxaline

Recent Advances in the Study of 8-(Trifluoromethyl)pyrrolo[1,2-a]quinoxaline (CAS: 1206200-20-5)

The compound 8-(Trifluoromethyl)pyrrolo[1,2-a]quinoxaline (CAS: 1206200-20-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a pyrroloquinoxaline core with a trifluoromethyl substituent, exhibits promising biological activities, including kinase inhibition and antimicrobial effects. Recent studies have explored its synthesis, mechanism of action, and potential as a lead compound for drug development.

One of the key breakthroughs in the study of 8-(Trifluoromethyl)pyrrolo[1,2-a]quinoxaline is its role as a potent inhibitor of specific protein kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively targets the ATP-binding site of certain kinases, leading to the suppression of tumor cell proliferation. The trifluoromethyl group was found to enhance the compound's binding affinity and metabolic stability, making it a promising candidate for further optimization.

In addition to its anticancer potential, recent research has highlighted the antimicrobial properties of 8-(Trifluoromethyl)pyrrolo[1,2-a]quinoxaline. A study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action involves disruption of bacterial cell membrane integrity, a novel approach that could circumvent existing resistance mechanisms.

The synthesis of 8-(Trifluoromethyl)pyrrolo[1,2-a]quinoxaline has also seen advancements, with recent methodologies focusing on greener and more efficient routes. A 2022 paper in Organic Letters described a one-pot synthesis using palladium-catalyzed cross-coupling reactions, significantly improving yield and reducing waste. These synthetic innovations are critical for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 8-(Trifluoromethyl)pyrrolo[1,2-a]quinoxaline. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and formulation optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound toward clinical trials.

In conclusion, 8-(Trifluoromethyl)pyrrolo[1,2-a]quinoxaline (CAS: 1206200-20-5) represents a versatile scaffold with significant potential in drug discovery. Its dual applications in oncology and infectious diseases, coupled with recent synthetic advancements, position it as a compound of high interest for future research. Continued exploration of its pharmacological properties and optimization of its chemical structure will be crucial for realizing its therapeutic potential.